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Compound of Interest

Compound Name: 4-Methoxy-1-indanone

Cat. No.: B081218

This guide provides essential physicochemical properties of 4-Methoxy-1-indanone, a
compound of interest for researchers and professionals in drug development and organic
synthesis.

Core Molecular Data

4-Methoxy-1-indanone is an organic compound with the empirical formula C10H1002.[1] Its
molecular structure consists of a methoxy group attached to an indanone framework. The
compound is also known by other names including 4-methoxyindan-1-one and 2,3-dihydro-4-
methoxy-1H-inden-1-one.[2]

The key quantitative data for 4-Methoxy-1-indanone are summarized in the table below for
ease of reference. This data is crucial for experimental design, reaction stoichiometry, and
analytical characterization.
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Property Value References
Molecular Formula C10H1002 [1112]
Molecular Weight 162.19 g/mol [1][3]
CAS Number 13336-31-7 [1]
Melting Point 105-107 °C (decomposes) [21[3114]
Boiling Point 115-120 °C at 0.5 mmHg [2][3]1[4]
Appearance White to off-white crystalline 2]

powder

Experimental Protocols

While detailed experimental protocols for the synthesis or use of 4-Methoxy-1-indanone are
extensive and application-specific, a general preparative method involves the reaction of p-
methoxyanisole with acetic anhydride under alkaline conditions.[2] It is utilized in various
synthetic procedures, such as in the creation of isomeric oximes, benzo-fused indolizidines,
and in nitration reactions to produce 4-methoxy-5-nitro-1-indanone.

Logical Workflow for Compound Identification

The process of identifying and characterizing a chemical compound like 4-Methoxy-1-
indanone follows a logical progression. The diagram below illustrates a typical workflow from
initial synthesis to final characterization.
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Figure 1. General Workflow for Chemical Compound Characterization.

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081218#4-methoxy-1-indanone-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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